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Compound of Interest

Compound Name: 4-(4-Chlorophenyl)cyclohexanone

Cat. No.: B027520 Get Quote

An In-depth Technical Guide to 4-(4-Chlorophenyl)cyclohexanone

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive technical overview of 4-(4-
chlorophenyl)cyclohexanone, a key chemical intermediate with significant applications in

synthetic chemistry and pharmaceutical research. This document delves into its chemical and

physical properties, synthesis, analytical characterization, applications in drug discovery, and

safety protocols.

Introduction and Chemical Identity
4-(4-Chlorophenyl)cyclohexanone, identified by the CAS Number 14472-80-1, is an organic

compound featuring a cyclohexanone ring substituted with a 4-chlorophenyl group.[1] This 4-

arylcyclohexanone scaffold is a versatile pharmacophore, making the compound a valuable

building block in the development of novel therapeutic agents.[2] Its structure allows for a

variety of chemical modifications, enabling the synthesis of diverse molecular architectures for

investigation in medicinal chemistry. The chlorophenyl substituent notably influences the

molecule's physicochemical properties, such as lipophilicity, which can be critical for its

interaction with biological targets.

Physicochemical Properties
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A clear understanding of the physicochemical properties of 4-(4-chlorophenyl)cyclohexanone
is fundamental for its application in research and synthesis. These properties dictate the choice

of solvents, reaction conditions, and purification methods.

Property Value Source(s)

CAS Number 14472-80-1 [1]

Molecular Formula C₁₂H₁₃ClO [3]

Molecular Weight 208.68 g/mol [3]

Appearance White to off-white solid [4]

Melting Point 133-135 °C [4]

Solubility
Soluble in organic solvents like

chloroform and methanol.
[4]

Synthesis of 4-(4-Chlorophenyl)cyclohexanone
The synthesis of 4-(4-chlorophenyl)cyclohexanone is a multi-step process that requires

careful control of reaction conditions to ensure high yield and purity. A common and effective

pathway involves the oxidation of the corresponding alcohol, 4-(4-chlorophenyl)cyclohexanol.

Synthetic Pathway Overview
A prevalent synthetic route involves a Grignard reaction followed by oxidation. This method is

favored for its reliability and relatively high yields. The key steps are:

Grignard Reaction: Formation of a Grignard reagent from 4-chlorobromobenzene, which

then reacts with cyclohexanone to produce 1-(4-chlorophenyl)cyclohexan-1-ol.

Dehydration: The resulting tertiary alcohol is dehydrated, typically using an acid catalyst, to

yield 4-(4-chlorophenyl)cyclohexene.

Oxidation: The cyclohexene intermediate is then oxidized to form 4-(4-
chlorophenyl)cyclohexanone.
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An alternative and often higher-yielding approach starts with the catalytic hydrogenation of an

unsaturated precursor, 4-(4-chlorophenyl)-3-cyclohexen-1-ol, to produce 4-(4-

chlorophenyl)cyclohexanol.[4] This secondary alcohol is then oxidized to the target ketone.[4]

Experimental Protocol: Oxidation of 4-(4-
chlorophenyl)cyclohexanol
This protocol details a high-yield oxidation method. The choice of a mild oxidizing agent like

sodium hypochlorite is crucial to prevent over-oxidation or side reactions.

Materials:

4-(4-chlorophenyl)cyclohexanol

Sodium hypochlorite (NaClO) solution

Acetic acid

Dichloromethane (or other suitable organic solvent)

Saturated sodium bicarbonate solution

Anhydrous magnesium sulfate

Round-bottom flask, magnetic stirrer, separatory funnel, and standard glassware

Procedure:

Dissolve 4-(4-chlorophenyl)cyclohexanol in a suitable organic solvent, such as

dichloromethane, in a round-bottom flask equipped with a magnetic stirrer.

Cool the solution in an ice bath.

Slowly add a solution of sodium hypochlorite in acetic acid to the cooled solution with

vigorous stirring. The use of acetic acid as a solvent for NaClO provides an effective

oxidizing medium.[4]

Monitor the reaction progress using Thin Layer Chromatography (TLC).
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Once the reaction is complete, quench the reaction by adding a saturated solution of sodium

bicarbonate to neutralize the acetic acid.

Transfer the mixture to a separatory funnel and extract the aqueous layer with the organic

solvent.

Combine the organic layers and wash with brine.

Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under

reduced pressure to obtain the crude product.

Purify the crude product by recrystallization or column chromatography to yield pure 4-(4-
chlorophenyl)cyclohexanone. This oxidation step has been reported to achieve a yield of

up to 87%.[4]

Synthesis Workflow Diagram
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Caption: Synthetic pathways to 4-(4-Chlorophenyl)cyclohexanone.

Spectroscopic and Analytical Characterization
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Rigorous analytical characterization is essential to confirm the identity and purity of synthesized

4-(4-chlorophenyl)cyclohexanone. The following spectroscopic techniques are routinely

employed.

Technique Expected Characteristics

¹H NMR

Signals in the aromatic region (typically δ 7.0-

7.5 ppm) corresponding to the protons of the

chlorophenyl ring, and signals in the aliphatic

region for the cyclohexanone ring protons.

¹³C NMR

A signal for the carbonyl carbon (C=O) typically

in the range of δ 200-210 ppm, along with

signals for the aromatic and aliphatic carbons.

IR Spectroscopy

A strong, sharp absorption band characteristic of

a ketone C=O stretch, typically around 1710

cm⁻¹.[5]

Mass Spectrometry

A molecular ion peak corresponding to the

molecular weight of the compound (m/z ≈

208.68), along with a characteristic isotopic

pattern for the presence of a chlorine atom.

Applications in Research and Drug Development
The structural features of 4-(4-chlorophenyl)cyclohexanone make it a valuable starting

material and scaffold in medicinal chemistry and drug discovery.

A Versatile Chemical Building Block
The ketone functional group is a reactive handle that allows for a wide array of chemical

transformations, including:

Reductive amination: To introduce amine functionalities.

Wittig reactions: To form carbon-carbon double bonds.

Aldol condensations: To create larger, more complex structures.
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These reactions enable the synthesis of a diverse range of derivatives from the 4-(4-
chlorophenyl)cyclohexanone core.

Scaffold for Combinatorial Chemistry and Drug
Discovery
In drug discovery, 4-(4-chlorophenyl)cyclohexanone serves as an excellent scaffold for the

creation of chemical libraries for high-throughput screening. By systematically modifying the

core structure, large numbers of diverse compounds can be rapidly synthesized and tested for

biological activity against various targets like enzymes and receptors.

The 4-arylcyclohexanone core is a key pharmacophore in compounds with potential

therapeutic applications. For instance, derivatives of the closely related 4-(4-

chlorophenyl)cyclohexane carbohydrazide have been synthesized and shown to possess

antibacterial activity.[2][6] Furthermore, analogs such as 4-amino-4-arylcyclohexanones have

demonstrated potent analgesic properties, with some showing efficacy comparable to

established pain-relief medications.[2]

Role in Drug Discovery Workflow
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Combinatorial Synthesis
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Caption: Use of the scaffold in a drug discovery workflow.

Safety and Handling
Appropriate safety precautions must be observed when handling 4-(4-
chlorophenyl)cyclohexanone and related compounds.
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Personal Protective Equipment (PPE): Wear appropriate protective gloves, clothing, and

eye/face protection.[7] Safety goggles conforming to EN166 (EU) or NIOSH (US) standards

are recommended.[8]

Ventilation: Handle in a well-ventilated place to avoid the formation and inhalation of dust

and aerosols.[8]

First Aid Measures:

Inhalation: Move the victim to fresh air. If breathing is difficult, give oxygen.[8]

Skin Contact: Take off contaminated clothing immediately and wash the affected area with

soap and plenty of water.[8]

Eye Contact: Rinse with pure water for at least 15 minutes and consult a doctor.[8]

Ingestion: Rinse mouth with water. Do not induce vomiting. Seek immediate medical

attention.[8]

Firefighting: Use dry chemical, carbon dioxide, or alcohol-resistant foam as extinguishing

media.[8]

Storage: Store the container tightly closed in a dry, cool, and well-ventilated place.[8]

Conclusion
4-(4-Chlorophenyl)cyclohexanone is a compound of significant interest to the scientific

community, particularly those involved in organic synthesis and pharmaceutical development.

Its well-defined chemical properties, established synthetic routes, and the versatility of its 4-

arylcyclohexanone scaffold make it an important intermediate for creating complex molecules

and libraries of compounds for drug discovery. A thorough understanding of its synthesis,

characterization, and safe handling is paramount for its effective use in research and

development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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